Cas no 1803756-29-7 (Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate
• CAS No: 1803756-29-7
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4952074
• Update Time: 2025-06-14

Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-18-10(17)7-3-2-6(4-15)9(8(7)5-16)19-11(12,13)14/h2-3,16H,5H2,1H3
• InChI Key： WGBANUXNAXBYQO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(C(=O)OC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.3
• Topological Polar Surface Area: 95.6

Additional information on Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate

Comprehensive Overview of Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate (CAS No. 1803756-29-7)

The compound Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate (CAS No. 1803756-29-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. Its unique structural features, including the cyano group, hydroxymethyl moiety, and trifluoromethylthio substituent, make it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers and industry professionals are increasingly exploring its potential applications, driven by the growing demand for innovative solutions in drug discovery and sustainable agriculture.

One of the most intriguing aspects of Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate is its role in the development of novel pharmaceuticals. The presence of the trifluoromethylthio group, in particular, is known to enhance the metabolic stability and bioavailability of drug candidates. This has led to a surge in searches for "trifluoromethylthio in drug design" and "CAS 1803756-29-7 applications" among medicinal chemists. The compound's ability to act as a building block for heterocyclic compounds further expands its utility, making it a hot topic in academic and industrial research circles.

In the agrochemical sector, Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate is being investigated for its potential as a precursor to next-generation pesticides and herbicides. The cyano and hydroxymethyl functionalities contribute to its reactivity, enabling the synthesis of compounds with targeted action against pests while minimizing environmental impact. This aligns with the global trend toward "green chemistry" and "sustainable agrochemicals," which are among the top-searched terms in the field. The compound's compatibility with modern crop protection strategies makes it a valuable asset for researchers aiming to address food security challenges.

From a synthetic chemistry perspective, the compound's multifaceted structure offers numerous opportunities for catalytic transformations and functional group interconversions. Its ester group, for instance, can be hydrolyzed or reduced, while the hydroxymethyl moiety can undergo oxidation or etherification. These properties have sparked interest in queries like "CAS 1803756-29-7 synthetic routes" and "Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate derivatives." Such investigations are crucial for optimizing the compound's use in high-value chemical synthesis and process chemistry.

The growing emphasis on fluorinated compounds in material science has also highlighted the relevance of Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate. Fluorine-containing molecules are prized for their thermal stability, chemical resistance, and unique electronic properties. Searches for "fluorine in advanced materials" and "trifluoromethylthio applications" reflect this trend. The compound's potential to contribute to polymeric materials, liquid crystals, and electronic coatings is an area of active exploration, particularly in industries focused on next-generation technologies.

In conclusion, Methyl 4-cyano-2-hydroxymethyl-3-(trifluoromethylthio)benzoate (CAS No. 1803756-29-7) stands at the intersection of multiple cutting-edge research domains. Its structural complexity and functional diversity make it a compelling subject for studies in drug discovery, agrochemical innovation, and material science. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.